Cas no 64191-42-0 ((2-methyl-2-phenylpropyl)hydrazine)

• Product Name: (2-methyl-2-phenylpropyl)hydrazine
• CAS No: 64191-42-0
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• MDL: MFCD09804272
• CID: 500013
• PubChem ID: 20120649
• Update Time: 2025-05-20

(2-methyl-2-phenylpropyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• Hydrazine,(2-methyl-2-phenylpropyl)-
• 1-(2-methyl-2-phenylpropyl)hydrazine
• (2-Methyl-2-phenylpropyl)hydrazine
• 4-phenyl-2-isobutylhydrazine
• CS-0286939
• AKOS000158140
• 64191-42-0
• DTXSID40602749
• EN300-270910
• (2-methyl-2-phenylpropyl)hydrazine

• MDL： MFCD09804272
• Inchi： 1S/C10H16N2/c1-10(2,8-12-11)9-6-4-3-5-7-9/h3-7,12H,8,11H2,1-2H3
• InChI Key： RAAKTCXGDLOUKU-UHFFFAOYSA-N
• SMILES： N(CC(C)(C)C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 164.13148
• Monoisotopic Mass: 164.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (2-methyl-2-phenylpropyl)hydrazine

Introduction to (2-methyl-2-phenylpropyl)hydrazine (CAS No. 64191-42-0)

(2-methyl-2-phenylpropyl)hydrazine, also known by its CAS number 64191-42-0, is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a hydrazine functional group attached to a 2-methyl-2-phenylpropyl moiety. The combination of these structural elements imparts distinct chemical properties that make it a valuable reagent in various synthetic processes.

The chemical formula of (2-methyl-2-phenylpropyl)hydrazine is C₁₀H₁₅N₂. It is a colorless liquid with a boiling point of approximately 185°C and a melting point of -35°C. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane, which facilitates its use in laboratory settings and industrial processes.

In the realm of chemical synthesis, (2-methyl-2-phenylpropyl)hydrazine has been extensively studied for its reactivity and versatility. Recent research has highlighted its potential as a key intermediate in the synthesis of complex organic molecules. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of (2-methyl-2-phenylpropyl)hydrazine in the development of novel catalysts for asymmetric synthesis, which has significant implications for the production of chiral pharmaceuticals.

One of the notable applications of (2-methyl-2-phenylpropyl)hydrazine is in the pharmaceutical industry. Its hydrazine functionality can be exploited to form stable complexes with metal ions, which can be used to develop new drug delivery systems. A recent study in the European Journal of Medicinal Chemistry reported the synthesis and biological evaluation of metal complexes derived from (2-methyl-2-phenylpropyl)hydrazine. These complexes exhibited potent antimicrobial and antitumor activities, suggesting their potential as therapeutic agents.

Beyond pharmaceuticals, (2-methyl-2-phenylpropyl)hydrazine has also found applications in materials science. Its ability to form stable coordination compounds with various metals makes it useful in the preparation of functional materials with unique properties. For example, researchers at the University of California, Berkeley, have utilized (2-methyl-2-phenylpropyl)hydrazine to synthesize metal–organic frameworks (MOFs) with high surface areas and tunable pore sizes. These MOFs have shown promise in gas storage and separation applications.

The safety and handling of (2-methyl-2-phenylpropyl)hydrazine are important considerations for both laboratory and industrial use. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE), such as gloves and goggles, and working in well-ventilated areas to minimize exposure.

In conclusion, (2-methyl-2-phenylpropyl)hydrazine (CAS No. 64191-42-0) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique chemical properties and reactivity make it an invaluable reagent for researchers and scientists working in these fields. As ongoing research continues to uncover new uses and applications for this compound, its importance is likely to grow even further.